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Compound of Interest

Compound Name:
2'-Chloro-5-fluoro-2-

hydroxybenzophenone

CAS No.: 2341-94-8

Cat. No.: B3040743

Get Quote

As a Senior Application Scientist, I frequently observe laboratories mishandling complex

halogenated organics, leading to regulatory fines, inflated disposal costs, and severe

environmental risks. 2'-Chloro-5-fluoro-2-hydroxybenzophenone (CAS 2341-94-8) is a

highly specialized halogenated aromatic compound[1]. Because its structural scaffold contains

both chlorine and fluorine substituents alongside a phenolic hydroxyl group[2], its end-of-life

management requires strict adherence to EPA protocols for halogenated organic waste[3].

This guide provides a self-validating, mechanistic protocol for the safe segregation,

containment, and ultimate thermal destruction of this compound.

Mechanistic Risk Assessment: The "Why" Behind
the Protocol
Understanding the causality behind disposal rules ensures higher compliance in the laboratory.

You cannot simply pour 2'-Chloro-5-fluoro-2-hydroxybenzophenone down the drain or throw

it in the standard organic waste bin. Here is why:
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The Dioxin/Furan Threat: The carbon-chlorine (C-Cl) and carbon-fluorine (C-F) bonds in this

molecule are exceptionally stable. If this compound is sent to a standard municipal

incinerator, the incomplete combustion of the halogenated aromatic ring acts as a direct

precursor to highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans

(PCDFs)[4].

The Cost of Cross-Contamination: If a researcher accidentally mixes a solution containing

this compound into a non-halogenated solvent waste carboy (e.g., acetone or ethanol), the

entire volume must legally be reclassified and treated as halogenated waste[5][6].

Halogenated waste disposal is significantly more expensive because it requires specialized

twin-chamber incineration[4][5].

Quantitative Data & Regulatory Specifications
To ensure compliance, all personnel handling this chemical must be familiar with its physical

properties and regulatory thresholds.

Property / Parameter Value / Specification
Rationale / Regulatory
Note

Chemical Name
2'-Chloro-5-fluoro-2-

hydroxybenzophenone

Halogenated aromatic

ketone[2]

CAS Number 2341-94-8
Required identifier for EPA

manifesting[2]

Molecular Formula C13H8ClFO2
Indicates dual halogenation

(Cl, F)[2]

Waste Classification Halogenated Organic Waste
Strict prohibition against sink

disposal[5][6]

Incineration Temp. >950°C (Secondary Chamber)
Minimum temperature to

prevent dioxin formation[4]

Gas Residence Time >2 seconds
Ensures complete thermal

destruction of C-X bonds[4]
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Operational Workflow for Disposal
The following step-by-step methodology guarantees a self-validating chain of custody from the

benchtop to final destruction.

Phase 1: Source Segregation (The "Cradle" Phase)
Determine Physical State: Identify whether the waste is a pure solid (e.g., expired reagent,

contaminated weighing paper) or dissolved in a solvent carrier.

Isolate Halogenated Streams: If the compound is in a solvent solution, do not mix it with non-

halogenated waste streams (like methanol or ethyl acetate)[6]. Direct the waste into a

dedicated carboy explicitly designated for "Halogenated Organic Solvents."

Verify Compatibility: Ensure the waste container does not contain incompatible chemicals,

such as strong oxidizers (e.g., peroxides, nitric acid) or strong bases, which could trigger an

exothermic reaction with the phenolic proton[6].

Phase 2: Containment and Labeling
Select Proper Containment: Use tightly capped, chemically compatible containers (e.g.,

High-Density Polyethylene (HDPE) or PTFE-lined amber glass) designed to prevent vapor

escape[5].

Apply Regulatory Labeling: Attach a red hazardous waste tag immediately upon the first drop

of waste entering the container[5].

Detail the Constituents: The label must explicitly state "2'-Chloro-5-fluoro-2-
hydroxybenzophenone" alongside the primary solvent (e.g., "5% 2'-Chloro-5-fluoro-2-
hydroxybenzophenone in Dichloromethane"). Never use abbreviations.

Phase 3: Manifesting and Thermal Destruction (The
"Grave" Phase)

Engage a Permitted TSDF: Under EPA parlance, you are responsible for this waste "from

cradle to grave"[5]. Ensure your waste is transported only by a licensed vendor to a

permitted Treatment, Storage, and Disposal Facility (TSDF)[5].
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Verify Destruction Method: Confirm with your TSDF that the waste will be subjected to liquid

injection or rotary kiln incineration[3]. The facility must utilize a twin-chamber incinerator

operating at >950°C with a gas residence time of at least 2 seconds to safely cleave the

carbon-halogen bonds[4].

Logical Workflow Visualization

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://cpri.res.in/sites/default/files/PCB/%5BGL-4%5D%20PCB-Containing%20Equipment%20and%20Wastes%20-%20Disposal_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3040743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
2'-Chloro-5-fluoro-2-hydroxybenzophenone
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Workflow for the segregation and thermal destruction of halogenated benzophenone waste.
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Emergency Spill Response Protocol
In the event of an accidental release of 2'-Chloro-5-fluoro-2-hydroxybenzophenone:

Evacuate and Ventilate: Clear personnel from the immediate area and ensure fume hoods or

local exhaust ventilation are operating at maximum capacity.

Don Appropriate PPE: Wear nitrile or neoprene gloves, safety goggles, and a lab coat. If the

spill involves a highly volatile halogenated solvent carrier, a half-face respirator with organic

vapor cartridges may be required.

Contain and Absorb: Do not use combustible materials (like paper towels) if the solvent

carrier is flammable. Use inert, non-combustible absorbents (e.g., vermiculite, sand, or

proprietary chemical spill pads).

Package as Hazardous Waste: Sweep up the contaminated absorbent using non-sparking

tools and place it into a sealable HDPE container. Label it immediately as "Spill Cleanup:

Halogenated Organic Waste" and process it through the workflow outlined above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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